Cas no 1690189-54-8 ((2S)-2-amino-3-{bicyclo2.2.1heptan-2-yl}propanoic acid)

• Product Name: (2S)-2-amino-3-{bicyclo2.2.1heptan-2-yl}propanoic acid
• CAS No: 1690189-54-8
• Molecular Formula: C₁₀H₁₇NO₂
• Molecular Weight: 183.24748301506
• CID: 5932842
• PubChem ID: 106702664

(2S)-2-amino-3-{bicyclo2.2.1heptan-2-yl}propanoic acid Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-propanoic acid, α-amino-, (αS)-
• (2S)-2-amino-3-{bicyclo2.2.1heptan-2-yl}propanoic acid
• (2S)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoicacid
• (2S)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid
• 1690189-54-8
• EN300-1299280
• SCHEMBL24520252

• InChIKey： XOTORAPUBLJRRY-BCZLUZIISA-N
• Inchi： 1S/C10H17NO2/c11-9(10(12)13)5-8-4-6-1-2-7(8)3-6/h6-9H,1-5,11H2,(H,12,13)/t6?,7?,8?,9-/m0/s1
• SMILES： C(C1CC2CCC1C2)[C@H](N)C(=O)O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 183.125928785g/mol
• Heavy Atom Count: 13
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Boiling Point: 327.4±25.0 °C(Predicted)
• pka: 2.31±0.10(Predicted)
• Density: 1.160±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids